Cas no 874299-26-0 (1-(2-Methoxyethyl)-3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea)

• Product Name: 1-(2-Methoxyethyl)-3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• CAS No: 874299-26-0
• MF: C₁₆H₂₅BN₂O₄
• MW: 320.1917
• MDL: MFCD22494544
• CID: 4658113
• PubChem ID: 131550814
• Update Time: 2025-06-12

1-(2-Methoxyethyl)-3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxyethyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
• 1-(2-Methoxyethyl)-3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• 1-(2-Methoxy-ethyl)-3-[3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-urea
• D93635
• AKOS037647446
• CS-0457623
• AS-73706
• 874299-26-0
• A1-29825
• 3-(2-methoxyethyl)-1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea

• MDL： MFCD22494544
• Inchi： 1S/C16H25BN2O4/c1-15(2)16(3,4)23-17(22-15)12-7-6-8-13(11-12)19-14(20)18-9-10-21-5/h6-8,11H,9-10H2,1-5H3,(H2,18,19,20)
• InChI Key： HJCRQUOXLLSLOC-UHFFFAOYSA-N
• SMILES： O1B(C2C([H])=C([H])C([H])=C(C=2[H])N([H])C(N([H])C([H])([H])C([H])([H])OC([H])([H])[H])=O)OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 320.1907374g/mol
• Monoisotopic Mass: 320.1907374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8

Additional information on 1-(2-Methoxyethyl)-3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea

Introduction to 1-(2-Methoxyethyl)-3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea (CAS No. 874299-26-0) in Modern Chemical and Pharmaceutical Research

1-(2-Methoxyethyl)-3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea, identified by its CAS number 874299-26-0, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of urea derivatives and incorporates a unique boronic acid moiety, making it a versatile intermediate in synthetic chemistry and drug development. The presence of a tetramethyl-1,3,2-dioxaborolan-2-yl substituent enhances its reactivity in cross-coupling reactions, particularly in Suzuki-Miyaura couplings, which are pivotal in constructing complex molecular architectures.

The structural features of 1-(2-Methoxyethyl)-3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea make it an attractive candidate for applications in medicinal chemistry. The urea group is well-known for its ability to form hydrogen bonds and interact with biological targets, while the phenyl ring provides a hydrophobic surface that can modulate binding affinity. These properties have been exploited in the design of novel therapeutic agents targeting various diseases.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for protein-protein interactions (PPIs), which are often implicated in diseases such as cancer and inflammation. The urea derivatives have emerged as key scaffolds in this endeavor due to their ability to disrupt PPIs through allosteric inhibition. Specifically, the compound 1-(2-Methoxyethyl)-3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea has been investigated for its potential to interfere with critical PPIs involved in tumor progression. Preliminary studies suggest that it can modulate the activity of kinases and other signaling proteins by binding to their cognate partners.

The tetramethyl-1,3,2-dioxaborolan-2-yl group in the molecule is particularly noteworthy for its role in facilitating transition-metal-catalyzed reactions. This boronic ester functionality allows for efficient participation in Suzuki-Miyaura cross-coupling reactions, enabling the construction of biaryl structures that are prevalent in many bioactive compounds. The methylene group at the 2-position of the phenyl ring further enhances its utility as a building block for more complex molecules. Researchers have leveraged this reactivity to synthesize analogs of known drugs with improved pharmacokinetic profiles.

One of the most compelling aspects of 1-(2-Methoxyethyl)-3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea is its potential application in targeted drug delivery systems. The compound’s ability to undergo controlled reactions under mild conditions makes it suitable for use in flow chemistry and continuous manufacturing processes. These advancements are aligning with the broader trend toward greener and more efficient synthetic methodologies. Additionally, the urea moiety’s capacity to form stable complexes with metal ions has opened up avenues for developing metal-based therapeutics.

Recent studies have also explored the antimicrobial properties of derivatives of this compound. The combination of a phenolic ring and a urea group creates a structure that can exhibit broad-spectrum activity against resistant bacterial strains. This is particularly relevant given the growing crisis of antibiotic resistance worldwide. Researchers are now focusing on optimizing synthetic routes to produce analogs with enhanced efficacy while minimizing off-target effects.

The pharmaceutical industry has been particularly interested in leveraging this compound’s structural features for developing treatments against neurological disorders. The ability of urea derivatives to cross the blood-brain barrier has made them promising candidates for central nervous system (CNS) drug discovery. By integrating the tetramethyl-1,3,2-dioxaborolan-2-yl group into CNS-active molecules, scientists aim to enhance their pharmacokinetic properties and improve therapeutic outcomes.

In conclusion,1-(2-Methoxyethyl)-3-[3-(4,4,5,5-tetramethyl-1，3，２-dioxaborolan２-yiI)phenyl]urea (CAS No．874299—26—0) represents a significant advancement in chemical and pharmaceutical research．Its unique structural features，including the presence of both a urea group and a boronic ester moiety，make it an invaluable tool for synthetic chemists and medicinal chemists alike．The ongoing investigations into its applications in drug development，PPI inhibition，and antimicrobial therapy underscore its potential as a key intermediate in next-generation therapeutics．As research continues，we can expect further insights into how this compound will shape future advancements in chemical biology and drug discovery．